Cas no 598-82-3 (DL-Lactic acid)

• Product Name: DL-Lactic acid
• CAS No: 598-82-3
• MF: C₃H₆O₃
• MW: 90.0779414176941
• CID: 38681
• PubChem ID: 612
• Update Time: 2025-04-22

DL-Lactic acid Chemical and Physical Properties

Names and Identifiers

• DL-Lactic acid
• 2-HYDROXYPROPANOIC ACID
• (+/-)-2-HYDROXYPROPIONIC ACID
• 2-HYDROXYPROPIONIC ACID
• 2-HYDROXYPROPIONIC ACID, RACEMIC
• ACIDUM LACTICUM
• DL-2-HYDROXYPROPANOIC ACID
• DL-ALPHA-HYDROXYPROPIONIC ACID
• FEMA 2611
• (+/-)-LACTIC ACID
• LACTIC ACID
• LACTIC ACID BACILLUS
• LACTIC ACID, RACEMIC
• LACTOBACILLUS SPOROGENES
• LACTOPURE
• MILK ACID
• RARECHEM AL BO 2317
• (+/-)-propanoicaci
• dl-lactic
• [(S)-1-Carboxy-2-(2-thioxo-2,3-dihydro-1H-imidazol-4-yl)-aethyl]-trimethyl-ammonium,Betain
• [(S)-1-carboxy-2-(2-thioxo-2,3-dihydro-1H-imidazol-4-yl)-ethyl]-trimethyl-ammonium,betaine
• 2-thiol-L-histidine-betaine
• ergothioneine
• L-(+)-Lactic acid
• L-ergothioneine
• Phytothioneine
• SyMpectothion
• Thiasine
• Thiolhistidine betaine
• thiotaine
• Thiotane
• alpha-Hydroxypropionic acid
• 湖北乳酸生产厂家
• ACIDUM LACTICUM [WHO-IP LATIN]
• DB-347146
• NCGC00090972-02
• DL-Lactic acid, ~90% (T)
• Lactic Acid, Racemic, USP
• DTXCID003192
• LACTIC ACID (+-)
• Lactic acid,buffered
• lactasol
• Polylactic acid - MW 40,000~80,000
• INS-270
• 209-954-4
• Kyselina mlecna [Czech]
• NCGC00090972-01
• (RS)-2-hydroxypropanoic acid
• (+-)-2-Hydroxypropanoic acid
• 2-Hydroxypropionicacid
• F2191-0200
• Lactic acid, tech grade
• 3B8D35Y7S4
• DL-Lactic acid 90%, synthetic, meets the analytical specifications of Ph. Eur.
• AI3-03130
• DL-Lactic acid, AR, >=88%
• Lactic acid, Pharmaceutical Secondary Standard; Certified Reference Material
• 598-82-3
• E 270
• Lactic acid, 85%, FCC
• Lactic acid USP
• EINECS 209-954-4
• CAS-50-21-5
• CHEMBL1200559
• FP158009
• Lactic acid, natural, >=85%
• 2-Hydroxypropionic acid, Natural, Kosher Certified
• LACTIC ACID, DL-(II)
• LACTICUM ACIDUM [HPUS]
• Lactate (TN)
• Propanoic acid,2-hydroxy-,(.+/-.)-
• 4b5w
• Lactic acid (7CI,8CI)
• AKOS017278364
• INS NO.270
• Lactic acid (natural)
• Racemic lactic acid
• DL-LACTIC ACID [MI]
• acido lactico
• Propanoic acid, 2-hydroxy- (9CI)
• EINECS 200-018-0
• NCGC00257515-01
• DB04398
• Milchsaure [German]
• 50-21-5
• Kyselina mlecna
• SB44647
• DL-Milchsaeure
• Tox21_111049_1
• CCRIS 2951
• E-270
• DB-071134
• 1-hydroxyethane carboxylic acid
• (RS)-2-Hydroxypropionsaeure
• 849585-22-4
• Lactic acid, United States Pharmacopeia (USP) Reference Standard
• D00111
• (R)-Lactate;(R)-2-Hydroxypropionic acid;
• (+-)-LACTIC ACID
• Lactic Acid, 85 Percent, Reagent, ACS
• (.+/-.)-Lactic acid
• AKOS000118855
• 152-36-3
• 26811-96-1
• L-(+)-Lactic acid, 98%
• BDBM23233
• Dl-alpha-hydroxypropionic acid;2-hydroxypropionic acid
• Kyselina 2-hydroxypropanova
• Lurex
• DL-Lactic Acid (90per cent)
• Lactic Acid, 85 Percent, FCC
• Propanoic acid, hydroxy-
• FL14256
• SB44652
• 2 Hydroxypropanoic Acid
• .alpha.-Hydroxypropionic acid
• alpha-Hydroxypropanoic acid
• NSC367919
• Lactic acid, dl-
• CS-0021601
• Propanoic acid, (+-)
• Biolac
• C01432
• DTXSID7023192
• (+/-)-2-hydroxypropanoic acid
• 33X04XA5AT
• Lacticum acidum
• HY-B2227
• DL-Lactic acid, SAJ first grade, 85.0-92.0%
• FEMA No. 2611
• PROPANOIC ACID, 2-HYDROXY-, (2S)-, HOMOPOLYMER
• Propionic acid, 2-hydroxy-
• MFCD00064266
• CHEBI:78320
• BC10F553-5D5D-4388-BB74-378ED4E24908
• Ordinary lactic acid
• Purac FCC 80
• (R)-2-Hydroxy-propionic acid;H-D-Lac-OH
• Lactic Acid, 10 Percent Solution
• 1-Hydroxyethanecarboxylic acid
• Q161249
• DL-Lactic acid, JIS special grade, 85.0-92.0%
• DL-Lactic Acid, Racemic
• L-lactic acid or dl-lactic acid
• Z104474158
• Tonsillosan
• MFCD00004520
• DL-Lactic Acid (90%)
• Milchsaeure
• 1-Hydroxyethane 1-carboxylic acid
• lactate
• EPA Pesticide Chemical Code 128929
• EN300-19542
• FEMA Number 2611
• DL-Milchsaure
• NSC-367919
• .alpha.-Hydroxypropanoic acid
• L0226
• Ethylidenelactic acid
• Cheongin Haewoohwan
• Lactic acid [USP:JAN]
• Cheongin samrakhan
• Aethylidenmilchsaeure
• Kyselina 2-hydroxypropanova [Czech]
• LACTIC ACID (USP MONOGRAPH)
• NCGC00090972-03
• Cheongin Haejanghwan
• NCGC00260004-01
• DL-Lactic acid, LR, >=88%
• Purac FCC 88
• A877374
• F71201
• LACTIC ACID (EP MONOGRAPH)
• Tox21_202455
• Chem-Cast
• DL- LACTIC ACID [WHO-DD]
• Tox21_111049
• 2-Hydroxypropionic acid, DL-Lactic acid
• 200-018-0
• NCIOpen2_000884
• Tox21_303616
• HIPURE 88
• Lactate (Standard)
• 2 Hydroxypropionic Acid
• LACTIC ACID [WHO-IP]
• LACTIC ACID, DL- [II]
• STL282744
• Propanoic acid, 2-hydroxy-
• EC 200-018-0
• BBL027466
• SY-83
• Milchsaure
• Lactic acid, meets USP testing specifications
• 2-hydroxy-propionic acid
• UNII-3B8D35Y7S4
• HSDB 800
• 2-Hydroxy-2-methylacetic acid
• DL- lactic acid
• HY-B2227R
• LACTIC ACID (II)
• Lactic acid (JP17/USP)
• (2RS)-2-Hydroxypropanoic acid
• Lactic acid [JAN]
• BRN 5238667
• NSC 367919
• Lactovagan

• MDL： MFCD00004520
• Inchi： 1S/C3H6O3/c1-2(4)3(5)6/h2,4H,1H3,(H,5,6)
• InChI Key： JVTAAEKCZFNVCJ-UHFFFAOYSA-N
• SMILES： CC(C(=O)O)O

Computed Properties

• Exact Mass: 89.02390
• Monoisotopic Mass: 90.031694049Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 59.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.209 g/mL at 25 °C
• Melting Point: 17 ºC
• Boiling Point: 122 ºC (20 mmHg)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.4262
• PSA: 60.36000
• LogP: -1.88290
• FEMA: 2611
• pka: pKa at 25° 3.86
• Solubility: It is miscible with water, alcohol and ether, but insoluble in chloroform and carbon disulfide.

DL-Lactic acid Security Information

• Hazardous Material transportation number：UN 1760
• WGK Germany：2
• Hazard Category Code： 38-41
• Safety Instruction： S26-S39
• FLUKA BRAND F CODES：3
• RTECS：OD2800000
• Hazardous Material Identification：
• Toxicity：LD50 orally in rats: 3.73 g/kg (Smyth)
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34; R38; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Alpha hydroxy acids and derivatives